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Compound of Interest

Compound Name: Persianone

Cat. No.: B14753838

This guide provides a comprehensive overview of the chemical structure of Persianone, a
complex natural product. The information is intended for researchers, scientists, and
professionals in the field of drug development and natural product chemistry.

Chemical Identity and Descriptors

Persianone is a large and complex molecule with the molecular formula C40H5606.[1] Its
intricate structure is defined by a unique arrangement of atoms and functional groups, which
are systematically described by various chemical nomenclature and notation systems. A
summary of these identifiers is presented in Table 1.
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Identifier Type

Value Reference

IUPAC Name

(2S,4aS,8aS)-2-
[(2R,3R,4R,4aS,8aS)-4-[2-
(furan-3-yl)ethyl]-4-hydroxy-
3,4a,8,8-tetramethyl-1-oxo-
2,3,5,6,7,8a-
hexahydronaphthalen-2-

PubChem CID

ylJoxy]-4-[2-(furan-3-
ylethyl]-3,4a,8,8-tetramethyl-
5,6,7,8a-tetrahydro-2H-

naphthalen-1-one

: 15765316[1]

Molecular Formula

C40H5606 PubChem CID

: 15765316[1]

Molecular Weight

632.9 g/mol PubChem CID

1 15765316([1]

SMILES

C[C@@H]1--INVALID-LINK--
0)
(CCCC2(C)C)C">C@HO[C@
H]4C(=C([C@]5(CCCC(C@@
H]5C4=0)
(C)C)C)CCCH=COC=C6)C

PubChem CID

: 15765316[1]

InChl

InChl=1S/C40H5606/c1-25-
29(12-11-27-14-21-44-23-
27)38(7)18-9-16-
36(3,4)34(38)30(41)32(25)46-
33-26(2)40(43,20-13-28-15-
22-45-24-28)39(8)19-10-17- PubChem CID
37(5,6)35(39)31(33)42/h14-
15,21-24,26,32-35,43H,9-
13,16-20H2,1-
8H3/t26-,32+,33-,34+,35+,38-,
39+,40-/m1/s1

: 15765316[1]

InChlKey

JGQYOTZPAZMNBZ-
LRVPTYLMSA-N

PubChem CID

: 15765316[1]
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Structural Representation

The two-dimensional chemical structure of Persianone is depicted below. This representation
illustrates the connectivity of atoms and the arrangement of its core components, including the
furan rings and the complex polycyclic system.

Figure 1: 2D Chemical Structure of Persianone.
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Conceptual Relationship of Chemical Identifiers

The various chemical identifiers for Persianone are interconnected and provide a
comprehensive description of its structure. The following diagram illustrates the logical flow
from the systematic name to machine-readable formats.

Logical Flow of Persianone's Structural Information
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Caption: Relationship between chemical nomenclature and structural representations for

Persianone.

Stereochemistry

The IUPAC name of Persianone, (2S,4aS,8aS)-2-[[(2R,3R,4R,4aS,8aS)-4-[2-(furan-3-
ylhethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1-ox0-2,3,5,6,7,8a-hexahydronaphthalen-2-ylloxy]-4-
[2-(furan-3-yl)ethyl]-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-2H-naphthalen-1-one, specifies
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the stereochemistry at its multiple chiral centers.[1] The designations (2S, 4aS, 8aS) and (2R,
3R, 4R, 4aS, 8aS) indicate the specific spatial arrangement of atoms at these centers. This
precise three-dimensional architecture is crucial for its biological activity and molecular
interactions. The InChl string also encapsulates this stereochemical information.[1]

Experimental Protocols

Detailed experimental protocols for the elucidation of Persianone's structure would typically
involve a combination of spectroscopic techniques. While the provided search results do not
contain the original experimental data, a standard workflow for determining the structure of a
novel natural product like Persianone is outlined below.

General Workflow for Structure Elucidation of a Natural Product

Isolation & Purification

Mass Spectrometry (MS)

NMR Spectroscopy

Molecular Formula Determination (1H, 13C, COSY, HSQC, HMBC)

2D Structure & Connectivity

Stereochemistry Determination
(NOESY, ROESY, X-ray Crystallography)
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Caption: A typical experimental workflow for determining the chemical structure of a natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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